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Compound of Interest

(S)-2-Amino-3-cyclohexylpropan-
1-ol

Cat. No.: B159691

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the known safety and hazard information
for the chemical compound (S)-2-Amino-3-cyclohexylpropan-1-ol. Due to a lack of a
dedicated Safety Data Sheet (SDS) for this specific molecule, this guide synthesizes data from
structurally similar compounds, including its hydrochloride salt and other amino alcohols, to
provide a thorough understanding of its potential hazards. All professionals handling this
substance should exercise caution and adhere to the safety protocols outlined herein.

GHS Hazard Identification and Classification

While a specific GHS classification for (S)-2-Amino-3-cyclohexylpropan-1-ol is not readily
available, data from its hydrochloride salt and analogous compounds strongly indicate that it
should be handled as a hazardous substance. The hydrochloride salt is classified as causing
skin irritation (H315), serious eye irritation (H319), and specific target organ toxicity — single
exposure (respiratory tract irritation) (H335)[1]. Furthermore, a structurally similar amino
alcohol, (£)-3-Amino-1,2-propanediol, is classified as causing severe skin burns and eye
damage (H314). Based on this information, (S)-2-Amino-3-cyclohexylpropan-1-ol should be
presumed to be, at a minimum, a significant skin and eye irritant, and potentially corrosive.

Table 1: GHS Hazard Summary (Inferred)
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Hazard Statement
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Physical and Chemical Properties

Limited specific data for the free base form of (S)-2-Amino-3-cyclohexylpropan-1-ol is

available. The following table summarizes known and predicted physical and chemical

properties.

Table 2: Physical and Chemical Properties
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Property Value Source
Molecular Formula C9H19NO [2]
Molar Mass 157.25 g/mol [21[31[4]
Boiling Point 120 °C (at 1 Torr) [3]

pKa (Predicted) 12.86 + 0.10 [2][3]

Not available for the free base.
Flash Point Not applicable for the [1]
hydrochloride salt.

- Soluble in water and alcohol
Solubility vent [3]
solvents.

Toxicological Data

Quantitative toxicological data for (S)-2-Amino-3-cyclohexylpropan-1-ol is scarce. The
information below is derived from a structurally related compound and should be used as an
estimate of potential toxicity.

Table 3: Toxicological Data (for structurally similar compounds)

. Compound
Test Species Route Value
Tested
(£)-3-Amino-1,2-
LD50 Rat Oral 7,500 mg/kg

propanediol

Precautionary Measures and Personal Protective
Equipment (PPE)

Based on the inferred hazards, the following precautionary statements and PPE are
recommended when handling (S)-2-Amino-3-cyclohexylpropan-1-ol.

Table 4: Recommended Precautionary Statements and PPE
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Category Precautionary Statements

P260: Do not breathe

dust/fume/gas/mist/vapors/spray. P264: Wash
Prevention skin thoroughly after handling. P280: Wear

protective gloves/ protective clothing/ eye

protection/ face protection.

P301 + P330 + P331: IF SWALLOWED: Rinse
mouth. Do NOT induce vomiting. P303 + P361 +
P353: IF ON SKIN (or hair): Take off
immediately all contaminated clothing. Rinse
skin with water/ shower. P304 + P340: IF
INHALED: Remove person to fresh air and keep
comfortable for breathing. P305 + P351 + P338:
IF IN EYES: Rinse cautiously with water for

Response

several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. P310:
Immediately call a POISON CENTER or

doctor/physician.

Storage P405: Store locked up.

) P501: Dispose of contents/container to an
Disposal .
approved waste disposal plant.

Chemical-resistant gloves (e.g., nitrile), safety
PPE goggles and a face shield, lab coat, and
respiratory protection (e.g., N95 dust mask or

higher) if dust or aerosols are generated.[1]

Experimental Protocols

The following are summaries of standard OECD guidelines for key toxicological assessments.
These protocols would be appropriate for generating definitive data for (S)-2-Amino-3-
cyclohexylpropan-1-ol.
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Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test is designed to assess the potential of a substance to cause localized skin irritation or
corrosion.

Animal Model: A single albino rabbit is typically used for the initial test.

Test Substance Application: A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test
substance is applied to a small area of clipped skin (approximately 6 cm?). The site is then
covered with a gauze patch and a semi-occlusive dressing.

Exposure Duration: The standard exposure period is 4 hours. However, for substances
suspected of being corrosive, a sequential approach may be used, with observations at 3
minutes, 1 hour, and 4 hours. The test is terminated if a corrosive effect is observed at any
point.

Observation: After the exposure period, the patch is removed, and the skin is examined for
erythema (redness) and edema (swelling) at 60 minutes, 24, 48, and 72 hours after removal.
The reactions are scored based on a standardized scale.

Confirmation: If no corrosive effect is observed in the initial test, the response is confirmed in
up to two additional animals.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or corrosion.
Animal Model: The test is typically performed on a single albino rabbit initially.

Test Substance Application: A single dose of the test substance (0.1 mL for liquids or 0.1 g
for solids) is instilled into the conjunctival sac of one eye. The other eye remains untreated
and serves as a control.

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application. The lesions are scored according to a standardized
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system.

o Confirmation: If a corrosive or severe irritant effect is not observed in the initial test, the
response is confirmed using up to two additional animals. The use of topical anesthetics and
systemic analgesics is recommended to minimize animal distress.

Acute Oral Toxicity - Acute Toxic Class Method (Based
on OECD Guideline 423)

This method is used to estimate the acute oral toxicity of a substance.
e Animal Model: The test is typically conducted in rats.

o Dosing Procedure: A stepwise procedure is used, with a group of three animals per step. The
starting dose is selected from a series of fixed dose levels (5, 50, 300, or 2000 mg/kg body
weight) based on available information.

» Observation: Animals are observed for signs of toxicity and mortality for up to 14 days.

o Endpoint: The classification of the substance is determined by the number of animals that die
at specific dose levels. This method avoids the use of a large number of animals to
determine a precise LD50 value.

Environmental Hazards

There is currently no specific data available on the ecotoxicity or environmental fate of (S)-2-
Amino-3-cyclohexylpropan-1-ol. However, given its solubility in water, it is likely to be mobile
in the environment. Until specific data is available, it should be handled in a manner that
prevents its release into the environment.

Logical Workflow for Hazard Assessment

The following diagram illustrates a logical workflow for assessing the hazards of a chemical
substance like (S)-2-Amino-3-cyclohexylpropan-1-ol, in line with OECD guidelines.
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Figure 1. Hazard Assessment Workflow
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Signaling Pathway for Skin Corrosion

The following diagram illustrates a simplified signaling pathway leading to skin corrosion upon
exposure to a corrosive substance.
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Figure 2. Skin Corrosion Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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